Cas no 4373-60-8 (2-(3-Bromophenyl)pyridine)

• Product Name: 2-(3-Bromophenyl)pyridine
• CAS No: 4373-60-8
• MF: C₁₁H₈BrN
• MW: 234.091921806335
• MDL: MFCD09749846
• CID: 820581
• PubChem ID: 354333386
• Update Time: 2025-06-09

2-(3-Bromophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromophenyl)pyridine
• 2-(3-BROMOPHENYL)-PYRIDINE
• 2-(3'-Bromophenyl)pyridine
• 3-(2-Pyridinyl)phenyl bromide
• Pyridine, 2-(3-bromophenyl)-
• 2-(3-Bromo-phenyl)-pyridine
• 2-(3-bromophenyl) pyridine
• 3,5-(pyrid-2-yl)bromobenzene
• WLPFTJXVEBANAM-UHFFFAOYSA-N
• AS06183
• RP28098
• CM13846
• ST2416071
• AB0024923
• W6287
• B5113
• A826
• DTXSID80455635
• SCHEMBL647518
• DTXCID70406454
• MFCD09749846
• 4373-60-8
• J-505765
• AKOS007930916
• SY047051
• pyridine, 2-(3-bromophenyl)-;
• DS-12453
• CS-W023057
• DA-42444

• MDL： MFCD09749846
• Inchi： 1S/C11H8BrN/c12-10-5-3-4-9(8-10)11-6-1-2-7-13-11/h1-8H
• InChI Key： WLPFTJXVEBANAM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C=CC=CN=1

Computed Properties

• Exact Mass: 232.98400
• Monoisotopic Mass: 232.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.426±0.06 g/cm3 (20 ºC 760 Torr),
• Refractive Index: gt. 1.6480 to 1.6520
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 12.89000
• LogP: 3.51110

2-(3-Bromophenyl)pyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：-20 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(3-Bromophenyl)pyridine

Comprehensive Overview of 2-(3-Bromophenyl)pyridine (CAS No. 4373-60-8): Properties, Applications, and Industry Insights

2-(3-Bromophenyl)pyridine (CAS No. 4373-60-8) is a halogenated aromatic compound that has garnered significant attention in pharmaceutical and material science research. With the molecular formula C₁₁H₈BrN, this bromophenylpyridine derivative exhibits unique structural features, making it a versatile intermediate in organic synthesis. Its 3-bromophenyl moiety and pyridine ring contribute to its reactivity, enabling applications in cross-coupling reactions, ligand design, and drug discovery.

In recent years, the demand for halogenated heterocycles like 2-(3-Bromophenyl)pyridine has surged due to their role in developing OLED materials and pharmaceutical intermediates. Researchers frequently search for "synthesis of 4373-60-8" or "2-(3-Bromophenyl)pyridine suppliers," reflecting its commercial relevance. The compound’s electron-withdrawing bromine group enhances its utility in Pd-catalyzed reactions, aligning with trends in sustainable catalysis and green chemistry.

The physicochemical properties of CAS 4373-60-8 include a molecular weight of 234.09 g/mol and a melting point range of 60–65°C. Its lipophilic character and moderate polarity make it soluble in organic solvents like dichloromethane and THF, which is critical for laboratory-scale applications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a key concern for buyers seeking "high-purity 2-(3-Bromophenyl)pyridine."

From an industrial perspective, 4373-60-8 is pivotal in synthesizing agrochemicals and biologically active molecules. Its incorporation into metal-organic frameworks (MOFs) has also been explored for gas storage applications. Notably, patents and publications highlight its use in designing kinase inhibitors, addressing the growing interest in "targeted cancer therapies"—a hotspot in biomedical research.

Regulatory and safety data for 2-(3-Bromophenyl)pyridine emphasize standard laboratory handling protocols. While not classified as hazardous under major chemical inventories, proper storage in amber glass containers under inert conditions is recommended to prevent degradation. This aligns with the broader industry shift toward "safe chemical handling practices," a frequently searched topic among professionals.

In summary, 2-(3-Bromophenyl)pyridine (CAS No. 4373-60-8) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its custom synthesis and scale-up production remain focal points for suppliers, while researchers continue to exploit its structural modularity for innovative applications. As the demand for tailor-made heterocycles grows, this compound exemplifies the intersection of academic inquiry and industrial utility.